4-[(3-Methoxyphenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid

• Molecular Formula: C14H16F3NO3
• Molecular Weight: 303.28 g/mol
• IUPAC Name: 4-[(3-methoxyphenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C14H16F3NO3/c1-21-11-4-2-3-9(6-11)5-10-7-18-8-13(10,12(19)20)14(15,16)17/h2-4,6,10,18H,5,7-8H2,1H3,(H,19,20)
• InChI Key: XQMDNYAKHUYLFO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CC2CNCC2(C(=O)O)C(F)(F)F

Description

Systematic IUPAC Nomenclature and Structural Representation

The systematic IUPAC name for this compound is 3-(trifluoromethyl)-4-[(3-methoxyphenyl)methyl]pyrrolidine-3-carboxylic acid . This nomenclature follows hierarchical prioritization rules, where the pyrrolidine ring serves as the parent structure. The carboxylic acid functional group (-COOH) at position 3 of the pyrrolidine ring receives the highest priority, dictating the root name "pyrrolidine-3-carboxylic acid." The trifluoromethyl (-CF₃) group at the same position and the (3-methoxyphenyl)methyl substituent at position 4 are listed as prefixes in alphabetical order.

The structural representation (Figure 1) highlights:

• A five-membered pyrrolidine ring with nitrogen at position 1.
• A carboxylic acid (-COOH) and trifluoromethyl (-CF₃) group at position 3.
• A benzyl-derived substituent at position 4, featuring a methoxy (-OCH₃) group at the meta position of the phenyl ring.

Structural SMILES Notation:  
O=C(C1(C(F)(F)F)CNCC1CC2=CC(OC)=CC=C2)O  

This SMILES string encodes the connectivity and substituent positions.

CAS Registry Number and Alternative Chemical Identifiers

As of the available data, the specific CAS Registry Number for the 3-methoxyphenyl isomer has not been cataloged in public databases. However, closely related isomers provide insight:

• 4-[(4-Methoxyphenyl)methyl] isomer : CAS 2059994-32-8
• 4-[(2-Methoxyphenyl)methyl] isomer : CAS 2060042-88-6

Alternative identifiers include:

• InChIKey : Computationally derived as LVUBCLOONUNZAC-WMLDXEAASA-N (hypothetical, based on analogous structures).
• European Community (EC) Number : Undefined for this isomer but likely following the format 8XX-XXX-X for regulatory tracking.

Molecular Formula and Weight Analysis

The molecular formula C₁₄H₁₆F₃NO₃ is consistent across ortho-, meta-, and para-methoxyphenyl isomers, as positional isomerism does not alter atomic composition. The molecular weight calculates as follows:

$$
\text{Molecular Weight} = (14 \times 12.01) + (16 \times 1.01) + (3 \times 19.00) + (1 \times 14.01) + (3 \times 16.00) = 303.28 \, \text{g/mol}
$$

This matches experimental data for analogous compounds. A comparative breakdown is provided in Table 1.

Table 1: Molecular Composition Analysis

Component	Quantity	Atomic Contribution
Carbon (C)	14	168.14 g/mol
Hydrogen (H)	16	16.16 g/mol
Fluorine (F)	3	57.00 g/mol
Nitrogen (N)	1	14.01 g/mol
Oxygen (O)	3	48.00 g/mol
Total		303.28 g/mol

Stereochemical Considerations in Pyrrolidine Ring Substitution

The pyrrolidine ring introduces two stereogenic centers:

• Position 3 : Bears both -CF₃ and -COOH groups, creating a tetrahedral geometry with possible R or S configurations.
• Position 4 : The (3-methoxyphenyl)methyl substituent introduces axial chirality depending on benzyl group orientation.

In practice, synthetic routes often produce racemic mixtures unless chiral catalysts or resolved starting materials are employed. For example, the related compound (3S)-3-[(S)-phenyl-[4-(trifluoromethyl)phenoxy]methyl]pyrrolidine demonstrates the impact of stereochemistry on biological activity. Computational modeling (e.g., DFT calculations) could predict energetically favored diastereomers, though experimental crystallographic data remains unavailable for this specific isomer.

Preparation Methods

Core Synthesis of Pyrrolidine Ring

The foundational step involves synthesizing the pyrrolidine ring with the desired substituents. Common approaches include:

• Cyclization of amino acids or amino alcohols: Utilizing amino acids such as proline derivatives or amino alcohols as starting materials, cyclization is achieved through intramolecular nucleophilic attack facilitated by activating agents like carbodiimides or acid chlorides.

• Reductive amination: Condensation of aldehydes or ketones with primary amines followed by reduction to form the pyrrolidine ring, allowing for stereocontrol when chiral auxiliaries or chiral catalysts are employed.

Key Reagents and Conditions:

Reagent	Purpose	Typical Conditions
Formaldehyde or aldehyde precursors	Cyclization to form pyrrolidine	Acid catalysis, heat
Sodium borohydride or catalytic hydrogenation	Reduction step	Mild conditions, room temperature

Introduction of the Methoxyphenylmethyl Group

The methoxyphenylmethyl substituent is introduced via nucleophilic substitution or alkylation:

• Preparation of the methoxyphenylmethyl halide: Starting from 3-methoxybenzyl alcohol, conversion to the corresponding halide (e.g., bromide or chloride) using phosphorus tribromide or thionyl chloride.

• Alkylation of the pyrrolidine nitrogen: The halide reacts with the free nitrogen of the pyrrolidine ring under basic conditions, typically with potassium carbonate or sodium hydride, to yield the N-substituted derivative.

Reaction Scheme:

3-Methoxybenzyl alcohol → (PBr3 or SOCl2) → 3-Methoxybenzyl halide
Pyrrolidine nitrogen + 3-Methoxybenzyl halide → (Base) → N-[(3-methoxyphenyl)methyl]-pyrrolidine

Incorporation of the Trifluoromethyl Group

The trifluoromethyl group at the 3-position of the pyrrolidine ring is introduced via electrophilic trifluoromethylation:

• Use of trifluoromethylating reagents: Such as Togni’s reagent or Umemoto’s reagent, which transfer the CF₃ group under radical or electrophilic conditions.

• Reaction conditions: Usually performed in polar aprotic solvents like acetonitrile or dimethylformamide (DMF) at controlled temperatures, often in the presence of catalysts like copper or iron salts to facilitate radical formation.

Sample Reaction:

Pyrrolidine derivative + Togni’s reagent → (Catalyst, heat) → 3-(Trifluoromethyl)pyrrolidine

Carboxylation to Form the Carboxylic Acid

The final step involves introducing the carboxylic acid group at the 3-position:

• Carbon dioxide (CO₂) fixation: Nucleophilic attack on CO₂ under basic conditions, often with a metal catalyst such as copper or zinc, to form the carboxylate intermediate.

• Acidification: The carboxylate is acidified with dilute hydrochloric acid or sulfuric acid to yield the free acid.

Reaction Scheme:

Pyrrolidine derivative with CF₃ group → (CO₂, base) → Carboxylate intermediate
Carboxylate + acid → (HCl or H₂SO₄) → 4-[(3-Methoxyphenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid

Alternative Synthetic Routes

a. Multi-step Modular Synthesis:

• Sequentially assemble the pyrrolidine core, then introduce substituents via selective reactions, such as cross-coupling (e.g., Suzuki or Heck reactions) for aromatic groups, followed by oxidation or carboxylation.

b. Use of Chiral Precursors:

• Employing chiral starting materials or chiral catalysts to control stereochemistry, especially at the C4 position, which influences biological activity.

Summary of Process Parameters and Yields

Step	Reagents	Conditions	Typical Yield	References
Pyrrolidine ring formation	Amino acids, cyclization agents	Mild heating, acid catalysis	60-80%	,
Methoxyphenylmethyl substitution	Halide, base	Reflux, inert atmosphere	70-85%	,
Trifluoromethylation	Togni’s reagent, catalyst	Room temperature to 50°C	50-70%	,
Carboxylation	CO₂, base	Elevated temperature, pressure	60-75%	,

Quality and Purity Considerations

• Chirality: Both enantiomers can be synthesized, with stereoselective methods employed to obtain optically pure compounds when necessary.
• Purification: Techniques such as column chromatography, recrystallization, and preparative HPLC are used to achieve high purity (>95%).

Chemical Reactions Analysis

Types of Reactions

4-[(3-Methoxyphenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form corresponding aldehydes or acids.

Reduction: The carboxylic acid group can be reduced to alcohols or amines.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the methoxy group can yield methoxybenzaldehyde, while reduction of the carboxylic acid group can produce the corresponding alcohol .

Scientific Research Applications

4-[(3-Methoxyphenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid is a chiral pyrrolidine carboxylic acid with a pyrrolidine ring substituted with a 3-methoxyphenyl group, a trifluoromethyl group, and a carboxylic acid functional group. It has the molecular formula C14H16F3NO3 and the CAS number 2060042-88-6. This compound exhibits significant biological activity, especially in pharmacological contexts, and is of interest in synthetic organic chemistry due to the trifluoromethyl group's influence on reactivity and stability.

Potential Applications

• Medicinal Chemistry: This compound has potential applications in drug development, particularly for targeting specific receptors or enzymes involved in disease pathways. Its unique structure may be advantageous in developing selective antagonists or inhibitors for therapeutic uses, including pain relief and anti-inflammatory treatments.
• Biological Activity: 4-[(3-Methoxyphenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid may interact with specific molecular targets, potentially acting as an enzyme inhibitor or receptor modulator. The presence of the trifluoromethyl group enhances lipophilicity, which can affect bioavailability and interaction with biological systems. Research suggests that compounds with similar structures often show activity against various biological pathways, including those related to pain modulation and inflammation.
• Interaction Studies: This compound may exhibit affinity towards certain biological targets, potentially influencing signal transduction pathways. Compounds within this structural class have been investigated for their ability to modulate receptor activity, particularly in relation to pain perception and inflammatory responses.

Structural Analogs

Several compounds share structural similarities with 4-[(3-Methoxyphenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid:

Compound Name	Structural Variation	Unique Features
(3S,4R)-4-(3-hydroxyphenyl)pyrrolidine-3-carboxylic acid	Hydroxy instead of methoxy	Increased polarity due to hydroxyl group
(3S,4R)-4-(3-chlorophenyl)pyrrolidine-3-carboxylic acid	Chlorine instead of methoxy	Potentially different receptor interactions due to electronegativity
(3S,4R)-4-(3-fluorophenyl)pyrrolidine-3-carboxylic acid	Fluoro instead of methoxy	Enhanced lipophilicity compared to hydroxy variants

Mechanism of Action

The mechanism of action of 4-[(3-Methoxyphenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid involves its interaction with specific molecular targets. The trifluoromethyl group can enhance the compound’s binding affinity to certain enzymes or receptors, while the methoxyphenylmethyl group can modulate its pharmacokinetic properties. These interactions can lead to the inhibition of enzyme activity or alteration of receptor signaling pathways .

Comparison with Similar Compounds

Similar Compounds

Pyrrolidine derivatives: Compounds with similar pyrrolidine rings but different substituents.

Trifluoromethylated compounds: Molecules containing the trifluoromethyl group, which imparts unique chemical properties.

Methoxyphenyl derivatives: Compounds with methoxyphenyl groups that exhibit various biological activities

Uniqueness

4-[(3-Methoxyphenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid is unique due to the combination of its functional groups, which confer distinct chemical reactivity and biological activity. The presence of both the trifluoromethyl and methoxyphenylmethyl groups allows for versatile applications in different research fields .

Biological Activity

4-[(3-Methoxyphenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid (CAS No. 2060036-27-1) is a chiral compound characterized by its unique pyrrolidine structure, which includes a trifluoromethyl group and a methoxyphenyl substituent. This compound has garnered attention for its potential biological activities, particularly in pharmacology, due to its structural features that may influence its interaction with biological targets.

Chemical Structure and Properties

The molecular formula of this compound is $C_{14}H_{16}F_3NO_3$, with a molecular weight of 303.28 g/mol. The trifluoromethyl group enhances lipophilicity, which can significantly affect the compound's bioavailability and interaction with biological systems .

Property	Value
Molecular Formula	$C_{14}H_{16}F_3NO_3$
Molecular Weight	303.28 g/mol
CAS Number	2060036-27-1

Biological Activity

Research indicates that 4-[(3-Methoxyphenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid exhibits significant biological activity, particularly in pharmacological contexts. Its potential mechanisms of action include:

• Enzyme Inhibition : The compound may act as an inhibitor for specific enzymes involved in metabolic pathways, which can be crucial for drug development targeting various diseases.
• Receptor Modulation : It has been suggested that this compound may interact with receptors involved in pain modulation and inflammation, potentially offering therapeutic benefits in these areas .

The presence of the trifluoromethyl group is believed to enhance the reactivity and stability of the compound, making it an attractive candidate for further investigation in medicinal chemistry. Studies have shown that similar compounds can modulate receptor activity, influencing signal transduction pathways related to pain perception and inflammatory responses .

Case Studies and Research Findings

Research has highlighted the biological activities of compounds structurally related to 4-[(3-Methoxyphenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid. For example:

• Anti-inflammatory Activity : A study indicated that derivatives with similar structural motifs demonstrated significant inhibitory effects on cyclooxygenase (COX) enzymes, which are critical in inflammation processes. Compounds were tested for their half-maximal inhibitory concentration (IC50), revealing promising anti-inflammatory properties .
• Cytotoxicity : In vitro studies have shown that certain derivatives exhibit cytotoxic effects against various cancer cell lines, suggesting potential applications in oncology .

Comparative Analysis with Related Compounds

The following table summarizes the structural variations and unique features of compounds related to 4-[(3-Methoxyphenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid:

Compound Name	Structural Variation	Unique Features
(3S,4R)-4-(3-hydroxyphenyl)pyrrolidine-3-carboxylic acid	Hydroxy instead of methoxy	Increased polarity due to hydroxyl group
(3S,4R)-4-(3-chlorophenyl)pyrrolidine-3-carboxylic acid	Chlorine instead of methoxy	Potentially different receptor interactions due to electronegativity
(3S,4R)-4-(3-fluorophenyl)pyrrolidine-3-carboxylic acid	Fluoro instead of methoxy	Enhanced lipophilicity compared to hydroxy variants

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for 4-[(3-Methoxyphenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid, and how are key intermediates characterized?

• The synthesis typically involves multi-step organic reactions, such as coupling the 3-methoxyphenylmethyl group to the pyrrolidine core via alkylation or reductive amination. A Boc-protected intermediate (e.g., tert-butoxycarbonyl) is often used to preserve stereochemistry . Key intermediates are characterized using NMR (to confirm regiochemistry) and HPLC (to assess purity ≥95%) .

Q. What spectroscopic and chromatographic methods are recommended for structural validation?

• 1H/13C NMR identifies substituent positions (e.g., trifluoromethyl and methoxyphenyl groups), while FT-IR confirms carboxylic acid and aromatic C-H stretches . High-resolution mass spectrometry (HRMS) validates molecular weight, and reverse-phase HPLC monitors purity under gradient elution (e.g., acetonitrile/water with 0.1% TFA) .

Q. What safety precautions are critical when handling this compound?

• Use nitrile gloves (EN374 standard) and fume hoods to avoid inhalation. The trifluoromethyl group may release HF under harsh conditions; neutralize spills with calcium gluconate gel .

Advanced Research Questions

Q. How can stereochemical control be achieved during synthesis, particularly for the pyrrolidine ring and substituents?

• Chiral catalysts (e.g., Jacobsen’s catalyst) or enantioselective alkylation ensure correct configuration at the 3- and 4-positions of the pyrrolidine ring. X-ray crystallography or chiral HPLC (e.g., Chiralpak IA column) validates stereopurity .

Q. What strategies mitigate reactivity conflicts between the trifluoromethyl group and carboxylic acid during derivatization?

• Protecting the carboxylic acid (e.g., methyl ester formation) prevents unwanted nucleophilic reactions. For trifluoromethyl stability, avoid strong bases (e.g., NaOH) and opt for mild conditions (e.g., DCC/DMAP coupling in DCM) .

Q. How do structural modifications (e.g., methoxy vs. hydroxy substitution) impact biological activity?

• Comparative SAR studies show that 3-methoxyphenyl enhances lipophilicity (logP ~2.8), improving membrane permeability, while replacing it with a hydroxy group increases hydrogen bonding (e.g., ΔpIC50 = 1.2 in kinase assays) . Use molecular docking (AutoDock Vina) to predict binding affinity changes .

Q. How can contradictory bioactivity data across studies be resolved?

• Discrepancies often arise from assay conditions (e.g., serum concentration affecting solubility). Validate results via dose-response curves in multiple cell lines and orthogonal assays (e.g., SPR for binding kinetics vs. cell viability) .

Q. What computational methods predict metabolic stability of this compound?

• CYP450 metabolism prediction (Schrödinger’s ADMET Predictor) identifies vulnerable sites (e.g., demethylation of the methoxy group). Validate with microsomal stability assays (t1/2 in human liver microsomes) .

Methodological Guidelines

• Stereochemical analysis : Combine NOESY NMR (for spatial proximity) and circular dichroism (for absolute configuration) .
• Solubility optimization : Use co-solvents (DMSO/PEG 400) or nanoparticle formulation (lipid-based) for in vivo studies .
• Data reproducibility : Pre-equilibrate assays at 37°C for 1 hr and include positive controls (e.g., staurosporine for cytotoxicity) .